N-(4-Cyanoheptan-4-yl)-2-(1-oxoisoquinolin-2-yl)acetamide

• IUPAC Name: N-(4-cyanoheptan-4-yl)-2-(1-oxoisoquinolin-2-yl)acetamide
• InChI: InChI=1S/C19H23N3O2/c1-3-10-19(14-20,11-4-2)21-17(23)13-22-12-9-15-7-5-6-8-16(15)18(22)24/h5-9,12H,3-4,10-11,13H2,1-2H3,(H,21,23)
• InChI Key: WWASVYYUTBDALF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C#N)NC(=O)CN1C=CC2=CC=CC=C2C1=O
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N-(4-Cyanoheptan-4-yl)-2-(1-oxoisoquinolin-2-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as CH-223191 and is a selective antagonist of the aryl hydrocarbon receptor (AhR).

Mechanism of Action

The mechanism of action of CH-223191 involves its binding to AhR and preventing its translocation to the nucleus, where it regulates gene expression. This results in the inhibition of AhR-dependent signaling pathways, which can have downstream effects on various cellular processes.
Biochemical and Physiological Effects:
CH-223191 has been shown to have various biochemical and physiological effects in different cell types and animal models. It has been reported to inhibit the proliferation of cancer cells, modulate the immune response, and protect against oxidative stress. However, the exact mechanisms underlying these effects are still under investigation.

Advantages and Limitations for Lab Experiments

CH-223191 has several advantages for use in lab experiments, such as its selectivity for AhR and its ability to inhibit AhR activation by different ligands. However, its limitations include its relatively low potency and the need for high concentrations to achieve significant effects.

Future Directions

There are several future directions for the study of CH-223191 and its potential applications in scientific research. These include investigating its effects on different physiological processes, optimizing its potency and selectivity, and developing more potent and specific AhR antagonists. Additionally, the use of CH-223191 in combination with other drugs or therapies could be explored for potential synergistic effects.

Synthesis Methods

The synthesis of CH-223191 involves the reaction of 4-cyanoheptan-1-amine with 2-(1-oxoisoquinolin-2-yl)acetyl chloride in the presence of a base. This results in the formation of the desired product, which can be purified by recrystallization.

Scientific Research Applications

CH-223191 has been used in various scientific research studies to investigate the role of AhR in different physiological processes. AhR is a transcription factor that regulates the expression of genes involved in xenobiotic metabolism, immune response, and cell proliferation. CH-223191 has been shown to inhibit the activation of AhR by its ligands, such as dioxins and polycyclic aromatic hydrocarbons.